BENGHE Foundational & Exploratory

Check Availability & Pricing

A Technical Guide to the Solubility of Lavandulyl
Acetate in Common Organic Solvents

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Lavandulyl acetate

Cat. No.: B123112

For Researchers, Scientists, and Drug Development Professionals

Abstract

Lavandulyl acetate, a monoterpenoid ester recognized for its characteristic lavender aroma, is
a key component in fragrance and cosmetic formulations. Its efficacy and application in various
product matrices are fundamentally influenced by its solubility characteristics. This technical
guide provides a comprehensive overview of the solubility of lavandulyl acetate in a range of
common organic solvents. While specific quantitative data for lavandulyl acetate is limited in
publicly available literature, this document compiles existing qualitative information and
augments it with solubility data from structurally analogous fragrance esters to provide a
reliable solubility profile. Furthermore, a detailed experimental protocol for determining the
solubility of liquid fragrance ingredients is presented, alongside a visual representation of the
experimental workflow.

Introduction

Lavandulyl acetate (C12H2002) is the acetate ester of lavandulol. As a significant constituent
of lavender oil, its physicochemical properties, particularly its solubility, are of paramount
importance for formulation scientists in the pharmaceutical, cosmetic, and flavor industries.
Understanding the solubility of lavandulyl acetate in various organic solvents is crucial for
developing stable, homogeneous, and effective product formulations, ranging from topical drug
delivery systems to fine fragrances. This guide aims to consolidate the available solubility
information and provide a practical framework for its experimental determination.
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Solubility Profile of Lavandulyl Acetate

Direct quantitative solubility data for lavandulyl acetate in common organic solvents is not
extensively reported in scientific literature. However, numerous sources consistently describe it
as being "soluble in organic solvents" and "insoluble in water"[1]. More specific qualitative
descriptors indicate that it is soluble in alcohol[2] and slightly soluble in chloroform and
methanol[3]. A quantitative, albeit estimated, water solubility of 6.816 mg/L at 25 °C has been
reported[2]. For Dimethyl Sulfoxide (DMSO), a specific solubility of 100 mg/mL has been
documented[4].

To build a more comprehensive, albeit estimated, solubility profile, it is instructive to examine
the solubility of structurally similar monoterpenoid acetates that are also prevalent in the
fragrance industry.

Data Presentation: Solubility of Lavandulyl Acetate and
Structural Analogs

The following table summarizes the available solubility data for lavandulyl acetate and
provides context by including data for other common fragrance esters. The solubility is
presented qualitatively where specific quantitative data is unavailable.
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Note: "Likely Soluble" is an estimation based on the general solubility of similar nonpolar to
moderately polar esters in these solvents.

Experimental Protocol for Solubility Determination

The following protocol outlines a standard method for determining the solubility of a liquid
fragrance compound like lavandulyl acetate in an organic solvent at a specified temperature.
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This method is based on the principle of preparing saturated solutions and quantifying the
dissolved solute.

Materials and Equipment

o Lavandulyl acetate (high purity)

o Selected organic solvents (analytical grade): Ethanol, Methanol, Acetone, Diethyl Ether,
Hexane, Toluene

e Analytical balance (£ 0.1 mg)

e Vials with screw caps (e.g., 10 mL)
e Thermostatic shaker or water bath
o Centrifuge

e Gas chromatograph with a flame ionization detector (GC-FID) or a suitable
spectrophotometer

e Volumetric flasks and pipettes

e Syringe filters (0.45 um, solvent-compatible)

Procedure

o Preparation of Supersaturated Solutions:

o Add an excess amount of lavandulyl acetate to a series of vials, each containing a known
volume (e.g., 5 mL) of a specific organic solvent. The excess is to ensure that a saturated
state is achieved.

o Securely cap the vials to prevent solvent evaporation.
o Equilibration:

o Place the vials in a thermostatic shaker set to a constant temperature (e.g., 25 °C).
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o Agitate the vials for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is
reached. A preliminary time-course study can determine the minimum time required to
achieve equilibrium.

e Phase Separation:

o After equilibration, allow the vials to stand undisturbed at the same constant temperature
for a sufficient time (e.g., 2-4 hours) to allow the undissolved lavandulyl acetate to settle.

o For finer separation, centrifuge the vials at a moderate speed.
o Sample Preparation for Analysis:
o Carefully withdraw an aliquot of the clear supernatant using a pipette.
o Filter the aliquot through a syringe filter to remove any suspended micro-droplets.

o Accurately dilute the filtered aliquot with the same solvent to a concentration that falls
within the linear range of the analytical instrument.

e Quantification:

[¢]

Prepare a series of standard solutions of lavandulyl acetate in the respective solvent of
known concentrations.

o Analyze the standard solutions and the diluted sample solution using a calibrated GC-FID
or spectrophotometer.

o Construct a calibration curve from the standard solutions.

o Determine the concentration of lavandulyl acetate in the diluted sample from the
calibration curve.

 Calculation of Solubility:

o Calculate the original concentration in the saturated solution by accounting for the dilution
factor.
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o Express the solubility in appropriate units, such as g/100 mL or mol/L.

Visualization of Experimental Workflow

The logical flow of the experimental protocol for determining the solubility of lavandulyl
acetate can be visualized as follows:
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Caption: Workflow for the experimental determination of solubility.
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Conclusion

While precise, quantitative solubility data for lavandulyl acetate in a wide array of common
organic solvents remains to be fully documented in peer-reviewed literature, a strong
qualitative and inferred understanding of its solubility profile can be established. Lavandulyl
acetate is readily soluble in polar organic solvents like ethanol and demonstrates solubility in a
range of other organic media, a characteristic shared by its structural analogs. For applications
requiring precise solubility values, the experimental protocol detailed in this guide provides a
robust methodology for their determination. This information is critical for the effective
formulation and application of lavandulyl acetate in various scientific and industrial contexts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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